Cas no 1396801-29-8 (4-{(4-cyanophenyl)methoxymethyl}-N,N-dimethylpiperidine-1-sulfonamide)

• Product Name: 4-{(4-cyanophenyl)methoxymethyl}-N,N-dimethylpiperidine-1-sulfonamide
• CAS No: 1396801-29-8
• MF: C₁₆H₂₃N₃O₃S
• MW: 337.437122583389
• CID: 5981926
• PubChem ID: 71785054
• Update Time: 2025-05-20

4-{(4-cyanophenyl)methoxymethyl}-N,N-dimethylpiperidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-{(4-cyanophenyl)methoxymethyl}-N,N-dimethylpiperidine-1-sulfonamide
• 4-[(4-cyanophenyl)methoxymethyl]-N,N-dimethylpiperidine-1-sulfonamide
• 4-(((4-cyanobenzyl)oxy)methyl)-N,N-dimethylpiperidine-1-sulfonamide
• F6111-2232
• 1396801-29-8
• VU0532282-1
• AKOS024532408
• 4-{[(4-cyanophenyl)methoxy]methyl}-N,N-dimethylpiperidine-1-sulfonamide

• Inchi： 1S/C16H23N3O3S/c1-18(2)23(20,21)19-10-8-15(9-11-19)16(22-3)14-6-4-13(12-17)5-7-14/h4-7,15-16H,8-11H2,1-3H3
• InChI Key： MKNXSTHQUUUJAC-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)CCC(C(C2=CC=C(C#N)C=C2)OC)CC1

Computed Properties

• Exact Mass: 337.14601278g/mol
• Monoisotopic Mass: 337.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82Ų

Additional information on 4-{(4-cyanophenyl)methoxymethyl}-N,N-dimethylpiperidine-1-sulfonamide

Comprehensive Overview of 4-{(4-cyanophenyl)methoxymethyl}-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 1396801-29-8)

4-{(4-cyanophenyl)methoxymethyl}-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 1396801-29-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of a cyanophenyl moiety and a piperidine ring in its structure makes it a promising candidate for further exploration in medicinal chemistry.

The compound's molecular formula and structural features have been extensively studied to understand its reactivity and potential interactions with biological targets. Researchers are particularly interested in its sulfonamide group, which is known to play a critical role in binding to enzymes and receptors. This characteristic has led to investigations into its possible use as a kinase inhibitor or GPCR modulator, topics that are currently trending in the field of drug development. The integration of computational chemistry and AI-driven drug design has further accelerated the exploration of this compound's capabilities.

In recent years, the demand for novel sulfonamide derivatives has surged, driven by the need for new therapeutic agents to address unmet medical needs. 4-{(4-cyanophenyl)methoxymethyl}-N,N-dimethylpiperidine-1-sulfonamide has been a subject of interest in studies focusing on central nervous system (CNS) disorders and inflammatory diseases. Its potential to cross the blood-brain barrier due to its lipophilic nature makes it a compelling candidate for neurological applications. Additionally, its modular synthesis allows for the creation of analogs with tailored properties, a feature highly valued in modern drug discovery.

The compound's synthetic accessibility and structural tunability have also made it a popular choice for academic and industrial research. With the rise of green chemistry and sustainable synthesis practices, efforts have been made to optimize the production process of 1396801-29-8 to minimize environmental impact. This aligns with the growing emphasis on eco-friendly pharmaceuticals, a topic frequently searched by professionals and enthusiasts alike.

From a commercial perspective, 4-{(4-cyanophenyl)methoxymethyl}-N,N-dimethylpiperidine-1-sulfonamide is available through specialized chemical suppliers, catering to the needs of researchers and developers. Its high purity and consistent quality are critical for ensuring reproducible results in experimental settings. The compound's stability under standard conditions further enhances its practicality for long-term studies.

Looking ahead, the continued exploration of 1396801-29-8 is expected to yield valuable insights into its pharmacological potential. As the scientific community delves deeper into precision medicine and personalized therapeutics, compounds like this will likely play a pivotal role in shaping the future of healthcare. Its integration into high-throughput screening platforms and combinatorial chemistry libraries underscores its relevance in contemporary research.

In summary, 4-{(4-cyanophenyl)methoxymethyl}-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 1396801-29-8) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, coupled with the ongoing advancements in drug discovery technologies, position it as a compound of enduring interest. Whether for academic inquiry or industrial innovation, this molecule continues to inspire new avenues of scientific exploration.